Cas no 1213783-61-9 (methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate)

• Product Name: methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate
• CAS No: 1213783-61-9
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5920749
• PubChem ID: 44818056
• Update Time: 2025-06-20

methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate
• 3-Oxetaneacetic acid, α-[[(phenylmethoxy)carbonyl]amino]-, methyl ester, (αR)-
• PS-18261
• 1213783-61-9
• D96835
• MFCD32173249
• Methyl (2R)-2-(Cbz-amino)-2-(oxetan-3-yl)acetate

• Inchi： 1S/C14H17NO5/c1-18-13(16)12(11-8-19-9-11)15-14(17)20-7-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,15,17)/t12-/m1/s1
• InChI Key： CPWNUOJLLPXDNI-GFCCVEGCSA-N
• SMILES： [C@@H](C1COC1)(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 439.5±30.0 °C(Predicted)
• pka: 10.58±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate

Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate: A Comprehensive Overview

Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate, a compound with the CAS number 1213783-61-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate is highly intricate, featuring a combination of functional groups that contribute to its versatility. The presence of a benzyloxy carbonyl group and an oxetane ring enhances its reactivity and stability, making it an attractive candidate for various chemical transformations. These features are particularly relevant in the context of modern drug design, where precise control over molecular architecture is crucial for achieving desired pharmacological outcomes.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (2R) configuration of Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate plays a pivotal role in this regard. Chiral molecules are essential in drug development because they can exhibit different biological activities depending on their stereochemistry. This compound's specific stereochemical configuration has been extensively studied for its potential to enhance the efficacy and selectivity of therapeutic agents.

The oxetane ring in Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate is another key feature that contributes to its unique properties. Oxetanes are heterocyclic compounds known for their high reactivity and ability to undergo ring-opening reactions under various conditions. These reactions can be harnessed to synthesize complex molecules, making oxetane-containing compounds valuable intermediates in organic synthesis. The incorporation of an oxetane ring into this compound not only enhances its structural complexity but also opens up new possibilities for further functionalization and derivatization.

Recent research has highlighted the importance of Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate in the development of novel therapeutic agents. Studies have demonstrated its potential utility as a building block for more complex molecules with enhanced pharmacological properties. For instance, researchers have explored its use in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The benzyloxy carbonyl group provides a handle for further chemical modifications, allowing for the introduction of additional functional groups that can fine-tune the biological activity of the resulting compounds.

The benzyloxy carbonyl group also plays a significant role in protecting amino groups during synthetic processes. This protective group is commonly used in peptide chemistry to prevent unwanted side reactions and ensure high yields. The ability to selectively protect and deprotect functional groups is essential in multi-step synthetic routes, making Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate a valuable intermediate in the synthesis of complex biomolecules.

Advances in synthetic methodologies have further expanded the applications of Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis of this compound. These advancements have not only improved the accessibility of Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate but also opened up new avenues for its use in drug discovery and development.

The compound's stability under various conditions has also been a subject of extensive research. Studies have shown that Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate maintains its structural integrity under both acidic and basic conditions, making it suitable for a wide range of chemical transformations. This stability is crucial for ensuring consistent performance in synthetic applications and for maintaining the quality of pharmaceutical intermediates.

In conclusion, Methyl (2R)-2-(benzyloxycarbonylamino)-2-(oxetan-3-yl)acetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the benzyloxy carbonyl group and oxetane ring, make it a versatile intermediate with broad applications in drug development and synthetic chemistry. Recent research has highlighted its potential as a building block for novel therapeutic agents, particularly protease inhibitors. Advances in synthetic methodologies have further enhanced its accessibility and utility, making it an indispensable tool for researchers working on complex molecular architectures.